N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C18H29NO4S2/c1-13-11-14(2)16(4)17(15(13)3)25(21,22)19-12-18(23-8-7-20)5-9-24-10-6-18/h11,19-20H,5-10,12H2,1-4H3
• InChI Key: TWQWQALGRAERLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2(CCSCC2)OCCO)C)C
• Molecular Formula: C18H29NO4S2
• Molecular Weight: 387.6 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H29NO4S2 and its molecular weight is 387.55. The purity is usually 95%.
BenchChem offers high-quality N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3,5,6-tetramethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Binding and Anticancer Activity

A study on mixed-ligand copper(II)-sulfonamide complexes highlighted their DNA binding, cleavage, genotoxicity, and anticancer activities. These complexes, including various sulfonamide derivatives, exhibited selective interaction with DNA and showed significant antiproliferative activity against tumor cells, suggesting their potential as chemotherapeutic agents (González-Álvarez et al., 2013).

Photodynamic Therapy for Cancer Treatment

Research into new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base has shown promising results for photodynamic therapy (PDT) applications. These compounds exhibit high singlet oxygen quantum yields, essential for the effective treatment of cancer through PDT, indicating their utility in developing novel cancer therapeutics (Pişkin, Canpolat, & Öztürk, 2020).

Development of Novel Materials

The synthesis and characterization of new long-chain-substituted polymeric metal-free and metallophthalocyanines by microwave irradiation were reported. These materials, derived from sulfonamide-containing monomers, exhibit unique properties that could be beneficial for electronic and photonic applications, demonstrating the role of sulfonamides in the development of advanced materials (Bıyıklıoğlu & Kantekin, 2008).

Antimicrobial Activity

A study on novel 4-{[(8-hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates showed significant antimicrobial activity against various bacterial and fungal strains. This suggests sulfonamide compounds' potential in developing new antimicrobial agents to combat resistant microbial strains (Vanparia et al., 2010).

Computational Studies for Drug Design

Computational studies on sulfonamide derivatives have provided insights into their structural and electronic properties, aiding the design of more effective pharmaceuticals. Such studies help predict molecular stability and reactivity, crucial for developing new drugs with optimized pharmacological profiles (Mahmood et al., 2016).